Cas no 1798336-30-7 ((S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 1798336-30-7
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 4705352
• PubChem ID: 94975618
• Update Time: 2025-08-03

(S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• Inchi： 1S/C9H8FNO2/c1-5-9(12)11-7-4-2-3-6(10)8(7)13-5/h2-5H,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： SAPYXLJRKMNQGG-YFKPBYRVSA-N
• SMILES： FC1=CC=CC2=C1O[C@@H](C)C(N2)=O

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

Chemical Profile of (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 1798336-30-7)

The compound (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one, identified by its CAS number 1798336-30-7, represents a significant advancement in the field of pharmaceutical chemistry. This chiral oxazine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluoro substituent and a stereogenic center at the 2-position enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on the development of selective and potent drug candidates. The fluoro group in this compound is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding affinity. This modification can lead to improved drug-like properties, such as enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. The stereochemistry introduced by the (S) configuration at the 2-position further contributes to the compound's specificity, influencing its interactions with biological targets.

The core structure of (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is derived from benzo[b][1,4]oxazine, a heterocyclic framework that has been extensively studied for its biological activity. Oxazines are known for their ability to act as scaffolds in drug design due to their rigid bicyclic system and potential for hydrogen bonding interactions. The incorporation of a methyl group at the 2-position adds another layer of structural complexity, which can be exploited to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

Current research in medicinal chemistry emphasizes the importance of chirality in drug design. The (S) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved therapeutic efficacy and reduced side effects. This aspect is particularly relevant in the development of small molecule drugs, where subtle differences in stereochemistry can significantly impact biological activity. Studies have shown that enantiomerically pure compounds often exhibit more predictable pharmacological profiles compared to racemic mixtures.

The fluoro substituent in this molecule also plays a crucial role in its potential applications. Fluorinated compounds are widely used in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. For instance, fluoroalkyl groups can increase lipophilicity, thereby improving membrane permeability and oral bioavailability. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or hydrophobic interactions, which can be leveraged to enhance drug potency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling studies on (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one have suggested potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. These predictions are based on the compound's structural features, such as its aromatic system and heterocyclic core, which are known to be important for binding affinity.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial results indicate that it may exhibit inhibitory activity against certain enzymes relevant to therapeutic targets. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. The combination of computational modeling and experimental validation is essential for understanding how structural modifications influence biological activity.

The development of novel drug candidates is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step requires careful consideration of structural features that can impact pharmacological properties. The unique characteristics of (S)-8-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one, including its stereochemistry and fluorinated substituent, make it an intriguing candidate for further exploration.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug development. The ability to modulate specific structural features allows researchers to fine-tune pharmacological profiles, leading to more effective and safer medications. The study of chiral oxazines and their derivatives remains a vibrant area of research with significant implications for human health.